1-[N-(2,6-dimethylphenyl)-methane-sulfonamido]-2-propanol

• Molecular Formula: C12H19NO3S
• Molecular Weight: 257.35 g/mol
• IUPAC Name: N-(2,6-dimethylphenyl)-N-(2-hydroxypropyl)methanesulfonamide
• InChI: InChI=1S/C12H19NO3S/c1-9-6-5-7-10(2)12(9)13(8-11(3)14)17(4,15)16/h5-7,11,14H,8H2,1-4H3
• InChI Key: ZZGRMKPCNVKBNL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)N(CC(C)O)S(=O)(=O)C

Description

1-[N-(2,6-dimethylphenyl)-methane-sulfonamido]-2-propanol is a useful research compound. Its molecular formula is C12H19NO3S and its molecular weight is 257.35 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

20 g (0.1 moles) of N-(2,6-dimethylphenyl)-methane-sulfonamide, prepared as described by M. A. Bambenek [Rec. Trav. Chim. 82, 97 (1963)] for the corresponding p-toluenesulfonamide derivative, m.p.: 128°-129° C., are dissolved in 200 ml of 0.5 n aqueous sodium hydroxide solution under stirring. 12.7 ml (10.6 g, 0.18 moles) of 1,2-propylene-oxide are added dropwise to the solution at 80°-85° C. within 3 hours, and then the mixture is allowed to stand overnight. The separated crystalline substance is filtered off, washed with water and dried. 19.4 g (75.5%) of 1-[N-(2,6-dimethylphenyl)-methane-sulfonamido]-2-propanol are obtained; m.p.: 81°-84° C. When recrystallized from diisopropyl ether, the product melts at 85°-87° C.